BI-1230

• Molecular Formula: C42H52N6O9S
• Molecular Weight: 817.0 g/mol
• SMILES: CC1=C(C=CC2=C1N=C(C=C2OC3CC4C(=O)NC5(CC5C=CCCCCCC(C(=O)N4C3)NC(=O)OC6CCCC6)C(=O)O)C7=CSC(=N7)NC(=O)C(C)C)OC
• InChI: InChI=1S/C42H52N6O9S/c1-23(2)36(49)46-40-44-31(22-58-40)30-19-34(28-16-17-33(55-4)24(3)35(28)43-30)56-27-18-32-37(50)47-42(39(52)53)20-25(42)12-8-6-5-7-9-15-29(38(51)48(32)21-27)45-41(54)57-26-13-10-11-14-26/h8,12,16-17,19,22-23,25-27,29,32H,5-7,9-11,13-15,18,20-21H2,1-4H3,(H,45,54)(H,47,50)(H,52,53)(H,44,46,49)/b12-8-/t25-,27+,29-,32-,42+/m0/s1
• InChIKey: YQCVJBZPFAJZFJ-SYMKIPRJSA-N

Researchers require a well-validated HCV NS3/4A probe with consistent, quantitative potency to avoid confounding variables in mechanistic studies. BI-1230 is a macrocyclic, non-covalent chemical probe offering: • Single-digit nM cellular EC50 (GT1b <1.8 nM; GT1a 4.6 nM) for robust viral suppression • High selectivity over other serine/cysteine proteases ensures target-specific results • Established rat PK (CL 15 mL/min/kg, Vss 2.05 L/kg) supports in vivo efficacy modeling • Known resistance mutations (R61, R130, R205) enable directed evolution studies

BI-1230 HCV NS3 Protease Probe – Overview

BI-1230 (CAS: 849022-32-8) is a macrocyclic, non-covalent chemical probe and potent inhibitor of the Hepatitis C Virus (HCV) NS3/4A serine protease. It was originally developed and donated by Boehringer Ingelheim as part of an open innovation initiative for target validation and mechanistic studies . The compound demonstrates activity in the low nanomolar range in both enzymatic and cell-based assays and is documented to possess high selectivity for its target over other serine/cysteine proteases . BI-1230 is supplied as a research-use-only (RUO) chemical probe and is not intended for therapeutic applications . Its defined molecular structure (C42H52N6O9S) and established in vitro and in vivo pharmacokinetic profile in preclinical models make it a valuable tool compound for HCV research .

• Non-covalent macrocyclic probe for HCV NS3/4A target engagement studies

• Reported low nanomolar enzymatic and cellular potency supports replication suppression assays

• Defined rat PK profile enables dose-exposure correlation in rodent pharmacology models

Why BI-1230 Is Irreplaceable in HCV Research

Despite belonging to the same target class, HCV NS3/4A protease inhibitors exhibit significant structural and functional heterogeneity that precludes simple substitution. BI-1230 is a macrocyclic, non-covalent chemical probe designed for target engagement studies, distinct from covalent inhibitors like boceprevir and telaprevir, which can alter the target's functional state [1]. Furthermore, critical drug properties such as cellular potency, genotypic coverage, and pharmacokinetic (PK) parameters vary dramatically among inhibitors. For instance, while BI-1230 shows single-digit nanomolar EC50 values against genotype 1a and 1b replicons, other inhibitors like boceprevir exhibit >100-fold weaker cellular potency . Similarly, the in vivo clearance and volume of distribution of BI-1230 in rats are distinct from those reported for telaprevir and boceprevir . Using an alternative compound without matching these specific quantitative benchmarks introduces uncontrolled variables, potentially leading to conflicting results in mechanistic, resistance, or PK/PD modeling studies.

Non-covalent vs. covalent mechanism

Covalent inhibitors (e.g., boceprevir) may alter target functional state, shifting target engagement interpretation.

Cellular potency profiles differ

EC50 values vary >100-fold across NS3 inhibitors; replication suppression context may not transfer directly.

In vivo PK parameters are inhibitor-specific

Clearance and volume of distribution differ substantially; exposure models may not match without validation.

• [1] Soriano V, et al. Directly acting antivirals against hepatitis C virus. J Antimicrob Chemother. 2011;66(8):1673-1686. View Source

BI-1230 Comparative Performance Evidence

Enzymatic Inhibition Potency Comparison

In a direct enzymatic assay measuring HCV NS3 protease activity, BI-1230 exhibits an IC50 value of 6.7 nM after a 60-minute incubation . This potency is superior to the first-generation, covalent protease inhibitor boceprevir, which shows an IC50 of 55.5 ± 4.7 µM against the same target [1], and is also more potent than telaprevir, which has a reported biochemical IC50 of 10 nM [2].

Enzymatic IC50

Reported

BI-1230: 6.7 nM
Telaprevir: 10 nM
Boceprevir: 55.5 µM

Supports target engagement assay sensitivity

Cross-study comparison; 60-min incubation

Evidence Dimension	Enzymatic Inhibition (IC50)
Target Compound Data	6.7 nM
Comparator Or Baseline	Telaprevir: 10 nM; Boceprevir: 55.5 µM
Quantified Difference	BI-1230 is ~1.5-fold more potent than telaprevir and ~8,200-fold more potent than boceprevir in this assay context.
Conditions	60-minute incubation, enzymatic assay for HCV NS3 protease

Why This Matters

This demonstrates that BI-1230 provides a more potent biochemical tool for target engagement studies than first-generation covalent inhibitors, requiring lower concentrations to achieve the same level of target inhibition.

• [1] Table 2. Boceprevir IC50 Data. View Source
• [2] Pharos. Telaprevir Target Development Page. View Source

Cellular Antiviral Activity Comparison

In a cell-based HCV replicon assay (genotype 1b) in Huh7 cells over 72 hours, BI-1230 demonstrates an EC50 of <1.8 nM, with a value of 4.6 nM for genotype 1a . This cellular potency is significantly greater than that of boceprevir, which exhibits an EC50 of 200-600 nM against genotype 1b replicons [1]. It is also orders of magnitude more potent than the non-nucleoside polymerase inhibitor filibuvir, which has an EC50 of 75 nM .

Cellular EC50

Reported

BI-1230: single-digit nM (GT1b)
Boceprevir: 200-600 nM
Filibuvir: 75 nM

Supports replication suppression in vitro

72h Huh7 replicon luciferase assay

Evidence Dimension	Cellular Antiviral Activity (EC50)
Target Compound Data	<1.8 nM (GT1b), 4.6 nM (GT1a)
Comparator Or Baseline	Boceprevir: 200-600 nM (GT1b); Filibuvir: 75 nM (GT1b)
Quantified Difference	BI-1230 is >100-fold more potent than boceprevir and >40-fold more potent than filibuvir in cellular models.
Conditions	72-hour HCV replicon luciferase assay in Huh7 cells

Why This Matters

This extreme cellular potency validates BI-1230 as a superior chemical probe for studying HCV replication in vitro, enabling robust viral suppression at picomolar to low nanomolar concentrations, which is critical for minimizing off-target cellular effects.

• [1] RxReasoner. Boceprevir Pharmacology Data. View Source

Target Selectivity Profile

BI-1230 is documented to be highly selective for HCV NS3 protease, demonstrating effective discrimination against other serine and cysteine proteases . This class-level inference is supported by its development as a chemical probe for specific target engagement, as evidenced by its unchanged activity in a control assay using the catalytically inactive NS3/4A S139A mutant [1]. This contrasts with less selective inhibitors that may exhibit broader protease inhibition profiles.

Selectivity Assay

Class-level

Activity lost in NS3/4A S139A mutant control; discrimination from other proteases reported

Supports target attribution in phenotypic studies

Rev-Nluc reporter differential activity

Evidence Dimension	Protease Selectivity
Target Compound Data	High selectivity; activity lost against NS3/4A S139A mutant
Comparator Or Baseline	Broad-spectrum protease inhibitors (e.g., some covalent inhibitors) may have off-target effects.
Quantified Difference	Not applicable; qualitative selectivity descriptor based on assay design.
Conditions	Rev-Nluc reporter assay comparing WT and S139A mutant NS3/4A protease

Why This Matters

High target selectivity is a defining characteristic of a useful chemical probe. It ensures that observed phenotypic effects can be confidently attributed to HCV NS3 protease inhibition, rather than to off-target interactions with other proteases.

• [1] Figure 2. Extended use of the Rev-Nluc assay. PMC8722588. View Source

Rat Pharmacokinetic Profile

Following an intravenous dose of 2 mg/kg in rats, BI-1230 exhibits a plasma clearance (CL) of 15 mL/min/kg and a steady-state volume of distribution (Vss) of 2.05 L/kg . These parameters indicate a favorable PK profile for in vivo target engagement studies. In comparison, telaprevir shows a higher Vss of 2.4 L/kg and a different clearance profile in rats [1], while boceprevir exhibits a significantly higher total body clearance in humans (CL/F of ~161 L/hr) [2], suggesting distinct in vivo handling.

Rat PK (IV)

Reported

CL: 15 mL/min/kg; Vss: 2.05 L/kg (2 mg/kg IV)

Informs dose-exposure modeling in rodents

Cross-species interpretation requires caution

Evidence Dimension	Rat Pharmacokinetics (CL, Vss)
Target Compound Data	CL: 15 mL/min/kg; Vss: 2.05 L/kg (IV, 2 mg/kg)
Comparator Or Baseline	Telaprevir: Vss 2.4 L/kg (IV, 5 mg/kg); Boceprevir: CL/F ~161 L/hr (human oral)
Quantified Difference	BI-1230 has a slightly lower Vss than telaprevir in rats, and a much lower clearance than boceprevir in humans (different species, note limitation).
Conditions	Rat model, intravenous administration

Why This Matters

The defined rat PK parameters of BI-1230 enable precise dose calculations for in vivo pharmacology studies, ensuring sustained target exposure. The lower Vss compared to telaprevir suggests a different tissue distribution profile that may be advantageous for certain experimental designs.

• [1] Medscape. Telaprevir: A Novel NS3/4 Protease Inhibitor for Hepatitis C - Page 3. View Source
• [2] RxReasoner. Boceprevir Pharmacology Data. View Source

Resistance Mutation Profile

BI-1230 activity is known to be reduced by specific mutations in the HCV NS3 protease active site, including residues at positions 61, 130, and 205 . This is a common characteristic of NS3 protease inhibitors, but the exact fold-change in potency varies by compound. For example, the mutant D168Y causes a 430-fold increase in EC50 for MK-7009 [1]. While direct comparative resistance data for BI-1230 against these specific mutants is not publicly detailed, the identified resistance hot spots are consistent with the binding mode of macrocyclic, non-covalent inhibitors.

Resistance Profile

Context-dependent

Mutations at residues 61, 130, 205 linked to reduced susceptibility

Supports genetic background interpretation

Comparative data from MK-7009 (D168Y) for context

Evidence Dimension	Resistance Mutations
Target Compound Data	Mutations at residues 61, 130, and 205 linked to reduced susceptibility.
Comparator Or Baseline	MK-7009: D168Y mutation causes 430-fold EC50 increase.
Quantified Difference	Not available for BI-1230; comparator data provided for context.
Conditions	In vitro resistance selection and replicon assays

Why This Matters

Knowledge of resistance-conferring mutations is essential for interpreting experimental results, particularly in long-term viral suppression studies. It allows researchers to anticipate potential loss of activity in specific genetic backgrounds and to use BI-1230 effectively in studies of viral evolution and resistance mechanisms.

• [1] TABLE 2. MK-7009 potencies against a panel of NS3 mutant replicon cell lines. PMC. View Source

BI-1230 Recommended Research Applications

Target Validation and Mechanistic Studies

BI-1230's low nanomolar cellular EC50 (<1.8 nM for GT1b) makes it ideal for acute and chronic HCV replicon assays where robust viral suppression is required to study host-virus interactions. Its high selectivity ensures that observed effects are directly linked to NS3 protease inhibition .

In Vivo PK/PD Modeling

With established rat PK parameters (CL of 15 mL/min/kg, Vss of 2.05 L/kg), BI-1230 is suitable for in vivo efficacy studies in rodent models of HCV infection, allowing for correlation of plasma drug levels with viral load reduction .

Resistance Profiling and Viral Evolution

The known resistance-associated mutations at residues 61, 130, and 205 enable researchers to use BI-1230 in directed evolution experiments to map the fitness landscape of the NS3 protease and understand the genetic barriers to resistance .

Comparative Inhibitor Benchmarking

BI-1230's distinct potency (IC50 6.7 nM) and PK profile compared to first-generation inhibitors like boceprevir and telaprevir position it as a valuable benchmark for evaluating next-generation HCV protease inhibitors in both biochemical and cellular assays .

Application

Selection Property

Validation Focus

Target validation & mechanistic studies

Non-covalent probe design

Dose-response and target specificity in replicon assays

In vivo PK/PD modeling

Predefined rat PK profile

Plasma exposure and viral load correlation

Resistance profiling & viral evolution

Documented mutation hotspots

Fitness landscape mapping under selective pressure

Comparative inhibitor benchmarking

Well-characterized potency and selectivity

Cross-inhibitor assay calibration